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Compound of Interest

Compound Name: Linalyl anthranilate

Cat. No.: B1675414 Get Quote

Essential guidance for the safe handling, storage, and disposal of Linalyl anthranilate,

ensuring the protection of laboratory personnel and the integrity of research.

This document provides immediate and essential safety protocols for researchers, scientists,

and drug development professionals working with Linalyl anthranilate. Adherence to these

procedures is critical for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Linalyl anthranilate is classified as a substance that can cause skin, eye, and respiratory

irritation.[1][2] When heated to decomposition, it may emit toxic fumes.[3][4] Therefore, the use

of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Table 1: Summary of Hazards Associated with Linalyl Anthranilate

Hazard Classification Description GHS Hazard Statement

Skin Irritation Causes skin irritation.[1] H315

Eye Irritation
Causes serious eye irritation.

[1]
H319

Respiratory Irritation
May cause respiratory

irritation.[1]
H335
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Table 2: Recommended Personal Protective Equipment (PPE) for Handling Linalyl
Anthranilate

Protection Type Recommended Equipment Standard

Eye Protection
Safety glasses with side-

shields.

NIOSH (US) or EN 166 (EU)

approved.[1]

Hand Protection

Chemically resistant gloves.

Gloves must be inspected prior

to use.[1]

Follow applicable laws and

good laboratory practices for

disposal.[1]

Respiratory Protection

A NIOSH-approved half-face

respirator with an organic

vapor/acid gas cartridge and a

dust/mist filter is

recommended, especially

when handling the neat

chemical.[3][5]

-

Body Protection Laboratory coat. -

Diagram 1: PPE Selection Workflow
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Task Assessment:
Handling Linalyl Anthranilate

Weighing or Diluting
Neat Chemical?

Handling Diluted Solutions

No

Required PPE:
- Safety Glasses with Side-Shields

- Chemical Resistant Gloves
- Lab Coat

- NIOSH-approved Respirator

Yes

Required PPE:
- Safety Glasses with Side-Shields

- Chemical Resistant Gloves
- Lab Coat

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE based on the handling task involving

Linalyl anthranilate.

Step-by-Step Handling and Storage Procedures
A systematic approach to handling and storage is crucial for safety.

Experimental Protocol: Safe Handling of Linalyl Anthranilate

Receiving and Inspection:
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Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the container is properly labeled.

Storage:

Store in a tightly closed container under an inert atmosphere.[5]

Protect from exposure to light and air, as the compound is sensitive to both.[5]

Store in a refrigerated environment.[5]

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

vapors or mists.[1]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly before breaks and at the end of the workday.[1]

Emergency Procedures and First Aid
Immediate and appropriate first aid is critical in the event of an exposure.

Table 3: First Aid Measures for Linalyl Anthranilate Exposure
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Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Get medical attention as soon as

possible.[6]

Skin Contact

Immediately wash the contaminated skin with

soap and plenty of water.[1] Remove

contaminated clothing. If irritation persists,

consult a physician.

Eye Contact

Rinse cautiously with water for at least 15-20

minutes.[1][5] Remove contact lenses, if present

and easy to do. Continue rinsing and consult a

physician.[1]

Ingestion

Do not induce vomiting. Rinse mouth with water

and consult a physician. Never give anything by

mouth to an unconscious person.[1]

Spill and Disposal Plan
Proper management of spills and waste is essential to prevent environmental contamination

and further exposure.

Spill Cleanup Protocol:

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.

Absorb Spill: Use absorbent paper or inert absorbent material to soak up the spill.[1][5]

Collect Waste: Place the contaminated absorbent material and any contaminated clothing

into a sealed, vapor-tight plastic bag for disposal.[3][5]

Decontaminate Area: Wash the contaminated surfaces with alcohol followed by a strong

soap and water solution.[3][5]
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Verification: Do not re-enter the area until a safety officer has verified that it has been

properly cleaned.[5]

Disposal Plan:

Dispose of Linalyl anthranilate and its containers as hazardous waste.

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Do not allow the product to enter drains.[1]

Contaminated packaging should be disposed of as unused product.[1]

Diagram 2: Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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